(R)-2-amino-N-tert-butyl-3-methylbutanamide

• IUPAC Name: (2R)-2-amino-N-tert-butyl-3-methylbutanamide
• InChI: InChI=1S/C9H20N2O/c1-6(2)7(10)8(12)11-9(3,4)5/h6-7H,10H2,1-5H3,(H,11,12)/t7-/m1/s1
• InChI Key: SIZVNUMWTAXYAR-SSDOTTSWSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(C)(C)C)N
• Isomeric SMILES: CC(C)[C@H](C(=O)NC(C)(C)C)N
• Molecular Formula: C9H20N2O
• DSSTOX Substance ID: DTXSID60651158
• Molecular Weight: 172.27 g/mol
• CAS RN: 69981-34-6

Description

-(R)-2-amino-N-tert-butyl-3-methylbutanamide, also known as (R)-2-amino-3-methylbutyl N-tert-butylacetamide, is a chiral amide compound that has been studied extensively due to its wide range of applications in the synthesis of pharmaceuticals and other compounds. It is a structural isomer of (S)-2-amino-N-tert-butyl-3-methylbutanamide, which has similar characteristics and applications. This compound has been used in a variety of laboratory experiments and is known to be a useful reagent for the synthesis of other compounds.

Scientific Research Applications

Environmental Impact and Toxicity Studies

• Synthetic Phenolic Antioxidants : These compounds, including similar structures like 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4-di-tert-butyl-phenol (DBP), have been studied extensively for their environmental occurrence, fate, human exposure, and toxicity. The research highlights the presence of these compounds in various environmental matrices and their potential toxicological impacts, suggesting the importance of studying similar compounds for environmental and health-related outcomes (Liu & Mabury, 2020).

Pharmacological Applications

• Ketamine : Although structurally different, the pharmacokinetics and pharmacodynamics of ketamine—a compound with a chiral structure and consisting of two optical isomers—offer insights into how isomers of complex organic compounds can exhibit varied effects. This study details how different enantiomers can have distinct pharmacological profiles, which might be relevant to understanding the action mechanisms of similar chiral compounds (Peltoniemi et al., 2016).

Chemical Analysis Techniques

• Ninhydrin Reaction : Used extensively for the detection, isolation, and analysis of amino acids, peptides, and proteins, the ninhydrin reaction's versatility across a broad spectrum of scientific disciplines underscores the significance of analytical techniques in researching compounds with amino groups. This could be relevant for studying the chemical properties and reactions of similar compounds (Friedman, 2004).

Environmental Biodegradation

• MTBE Biodegradation : While not directly related, studies on the biodegradation and bioremediation of environmental contaminants like methyl tert-butyl ether (MTBE) can shed light on the environmental fate of similar organic compounds. Such research explores the mechanisms and efficiency of biodegradation, which is crucial for assessing the environmental impact and removal strategies of synthetic compounds (Fiorenza & Rifai, 2003).